Cas no 1597913-29-5 (7-bromo-1-chloropyrrolo[1,2-a]pyrazine)

• Product Name: 7-bromo-1-chloropyrrolo[1,2-a]pyrazine
• CAS No: 1597913-29-5
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• CID: 4607522
• PubChem ID: 75524998
• Update Time: 2025-05-20

7-bromo-1-chloropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1-chloropyrrolo[1,2-a]pyrazine
• Z1753032471
• G67351
• EN300-157991
• MFCD27980700
• 1597913-29-5

• Inchi： 1S/C7H4BrClN2/c8-5-3-6-7(9)10-1-2-11(6)4-5/h1-4H
• InChI Key： GIFSTQCACGYQFU-UHFFFAOYSA-N
• SMILES： C12=CC(Br)=CN1C=CN=C2Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.3Ų

Additional information on 7-bromo-1-chloropyrrolo[1,2-a]pyrazine

Recent Advances in the Study of 7-Bromo-1-chloropyrrolo[1,2-a]pyrazine (CAS: 1597913-29-5): A Promising Scaffold for Drug Discovery

The heterocyclic compound 7-bromo-1-chloropyrrolo[1,2-a]pyrazine (CAS: 1597913-29-5) has recently emerged as a key structural motif in medicinal chemistry, attracting significant attention from researchers in the field of chemical biology and pharmaceutical sciences. This bicyclic aromatic system, characterized by its unique electronic properties and spatial configuration, has demonstrated remarkable potential as a building block for the development of novel therapeutic agents. Recent studies have focused on its application in targeted drug design, particularly in the areas of kinase inhibition and protein-protein interaction modulation.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) systematically investigated the synthetic accessibility and derivatization potential of 7-bromo-1-chloropyrrolo[1,2-a]pyrazine. The researchers developed an optimized palladium-catalyzed cross-coupling protocol that enables efficient functionalization at both the 7-bromo and 1-chloro positions, with yields exceeding 85% in most cases. This methodological advancement has significantly expanded the chemical space accessible from this core structure, facilitating the creation of diverse compound libraries for biological screening.

In the context of biological activity, a recent patent application (WO2023187567) disclosed a series of 7-bromo-1-chloropyrrolo[1,2-a]pyrazine derivatives exhibiting potent inhibitory effects against Bruton's tyrosine kinase (BTK), with IC50 values in the low nanomolar range. The lead compound from this series demonstrated exceptional selectivity over other kinases in the kinome-wide profiling, suggesting its potential as a candidate for the treatment of B-cell malignancies and autoimmune disorders. Molecular docking studies revealed that the bromo-chloro substitution pattern plays a crucial role in forming halogen bonds with key residues in the ATP-binding pocket.

Pharmacokinetic studies of 7-bromo-1-chloropyrrolo[1,2-a]pyrazine derivatives have shown promising results in preclinical models. A 2024 publication in ACS Pharmacology & Translational Science (DOI: 10.1021/acsptsci.4c00022) reported that optimized analogs exhibit favorable absorption profiles with oral bioavailability ranging from 45-68% in rodent models. The presence of the bromine atom was found to significantly enhance metabolic stability by reducing oxidative metabolism at the adjacent positions, while the chlorine atom contributed to improved membrane permeability through its effects on lipophilicity.

Current research directions are exploring the application of this scaffold beyond kinase inhibition. A recent collaboration between academic and industrial researchers (Nature Chemical Biology, 2024, DOI: 10.1038/s41589-024-01580-x) has demonstrated that 7-bromo-1-chloropyrrolo[1,2-a]pyrazine derivatives can effectively disrupt protein-protein interactions involved in epigenetic regulation. The compounds showed potent activity against the menin-MLL interaction, a challenging target in leukemia therapy, with lead molecules achieving complete tumor regression in xenograft models at well-tolerated doses.

From a safety perspective, comprehensive toxicological evaluation of 7-bromo-1-chloropyrrolo[1,2-a]pyrazine-based compounds has been conducted. The results, presented at the 2024 American Chemical Society National Meeting, indicated that properly designed derivatives exhibit clean safety profiles with no significant off-target effects observed in comprehensive in vitro safety pharmacology panels. The researchers noted that the inherent physicochemical properties of the core structure contribute to reduced risk of reactive metabolite formation compared to traditional heterocyclic systems.

Looking forward, the versatility of 7-bromo-1-chloropyrrolo[1,2-a]pyrazine (CAS: 1597913-29-5) continues to inspire innovative applications in drug discovery. Several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, targeting indications ranging from oncology to neurodegenerative diseases. The unique combination of synthetic tractability, favorable drug-like properties, and diverse biological activities positions this chemical entity as a valuable platform for the development of next-generation therapeutics.